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An objective guide for researchers, scientists, and drug development professionals on the

performance and characteristics of various Diarylide Yellow pigment grades.

Diarylide Yellow pigments are a significant class of organic compounds widely utilized for their

vibrant yellow to reddish-yellow hues and robust performance characteristics.[1][2] These

pigments have found extensive use in various industrial and scientific applications, including

printing inks, coatings, plastics, and even in specialized laboratory reagents and diagnostics.[1]

[2][3] Their popularity stems from their excellent stability, high tinting strength, and favorable

resistance properties, often serving as alternatives to heavy-metal-based pigments like

cadmium sulfide.[1][2] This guide provides a comparative analysis of different Diarylide Yellow
pigment grades, focusing on their performance attributes to aid in the selection process for

specific research and development needs.

Comparative Performance Data
The selection of an appropriate Diarylide Yellow pigment grade is contingent on the specific

requirements of the application. Key performance indicators include lightfastness, heat stability,

chemical resistance, and dispersibility. The following table summarizes the quantitative data for

some of the most common Diarylide Yellow pigment grades.
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Property
Pigment
Yellow 12
(PY12)

Pigment
Yellow 13
(PY13)

Pigment
Yellow 14

Pigment
Yellow 83
(PY83)

Colour Index

Name

Pigment Yellow

12

Pigment Yellow

13

Pigment Yellow

14

Pigment Yellow

83

Chemical

Formula

C32H26Cl2N6O

4

C36H34Cl2N6O

4

C34H30Cl2N6O

4

C36H32Cl4N6O

8

Shade Greenish Yellow Medium Yellow Reddish Yellow Reddish Yellow

Lightfastness

(BWS -

Masstone)

5 6 5 6-7[4]

Lightfastness

(BWS - Tint)
4 4-5[5] 4 6[4]

Heat Stability

(°C)
180-200 199[5] 200 199[4]

Solvent

Resistance (1-5

scale)

Ethanol 3 5[5] 4 4[4]

Xylene 3 3-4[5] 3 3-4[4]

MEK 3 4-5[5] 3 3[4]

Acid Resistance

(1-5 scale)
4 5[5] 4 5[4]

Alkali Resistance

(1-5 scale)
5 5[5] 5 5[4]

Oil Absorption (

g/100g )
45-55 49[5] 40-50 65-75[4]

Primary

Applications
Printing Inks Inks, Plastics[6] Inks, Coatings

Paints, Plastics,

Inks[2]
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Note: Lightfastness is rated on the Blue Wool Scale (BWS), from 1 (very poor) to 8 (excellent).

Resistance properties are rated on a scale of 1 (poor) to 5 (excellent).

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

reproducibility and comparability. Below are outlines of the key experimental protocols used for

evaluating pigment performance.

1. Lightfastness Testing: This test determines the resistance of the pigment to fading upon

exposure to light.

Protocol: Based on ASTM D4303 and the Blue Wool Scale (BWS).[7]

Methodology: Pigment samples, typically as a masstone (full strength) and a tint (mixed with

a white base), are prepared on a suitable substrate. These samples are then exposed to a

controlled light source, such as a xenon arc lamp, which simulates natural sunlight.[8] A set

of standardized blue wool textile fading cards are exposed alongside the samples. The

lightfastness rating is determined by comparing the degree of fading of the pigment to that of

the blue wool standards.[9]

2. Heat Stability Testing: This test evaluates the pigment's ability to withstand high

temperatures without degradation or color change, which is crucial for applications like plastic

coloring.

Protocol: Based on ISO 787-21.

Methodology: The pigment is dispersed into a polymer (e.g., HDPE) and then subjected to a

series of increasing temperatures in an injection molding machine or an oven. The color

change at each temperature interval is measured using a spectrophotometer and compared

to a sample that was not heated. The maximum temperature at which no significant color

change occurs is reported as the heat stability.

3. Solvent and Chemical Resistance Testing: This test assesses the pigment's stability when in

contact with various solvents and chemicals.

Protocol: Based on ISO 787-5.
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Methodology: A coated panel or a pressed pigment plaque is immersed in the test solvent or

chemical (e.g., ethanol, xylene, acids, alkalis) for a specified period. After removal and

drying, the sample is visually inspected for any signs of bleeding, discoloration, or

degradation. The resistance is rated on a 1 to 5 scale, where 5 indicates no change.

4. Oil Absorption: This value indicates the amount of oil required to wet a specific amount of

pigment to form a coherent paste. It is an important parameter for ink and paint formulations.

Protocol: Based on ASTM D281.

Methodology: Linseed oil is gradually added to a known weight of the dry pigment powder

and rubbed with a spatula on a flat surface. The endpoint is reached when a stiff, putty-like

paste is formed that does not break or separate. The volume of oil used is then calculated as

grams of oil per 100 grams of pigment.

Workflow for Pigment Selection
The selection of a suitable Diarylide Yellow pigment grade for a specific scientific application

requires a systematic approach. The following diagram illustrates a logical workflow for this

process.
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Workflow for selecting a Diarylide Yellow pigment grade.
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Conclusion
Diarylide Yellow pigments offer a versatile palette of yellow shades with a range of

performance characteristics. While grades like PY12 are workhorses for standard printing

applications, more robust grades like PY83 provide enhanced lightfastness and resistance,

making them suitable for more demanding applications in paints and plastics.[2] For scientific

applications where long-term stability and resistance to specific chemical environments are

critical, a thorough evaluation of the technical data and, ideally, in-house performance testing is

recommended. This guide serves as a foundational resource to streamline the selection

process, ensuring the chosen pigment meets the rigorous demands of scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diarylide pigment - Wikipedia [en.wikipedia.org]

2. naturalpigments.com [naturalpigments.com]

3. specialchem.com [specialchem.com]

4. pigments.com [pigments.com]

5. pigments.com [pigments.com]

6. Pigment Yellow 13 Manufacturer for Plastics, Inks & Paints [qualitron.net]

7. justpaint.org [justpaint.org]

8. justpaint.org [justpaint.org]

9. kimcrick.com [kimcrick.com]

To cite this document: BenchChem. [A Comparative Analysis of Diarylide Yellow Pigment
Grades for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668936#comparative-analysis-of-different-diarylide-
yellow-pigment-grades]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1668936?utm_src=pdf-body
https://www.naturalpigments.com/diarylide-yellow-pigment.html
https://www.benchchem.com/product/b1668936?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diarylide_pigment
https://www.naturalpigments.com/diarylide-yellow-pigment.html
https://www.specialchem.com/coatings/product/aarbor-colorants-corporation-diarylide-yellow-aaa-pigment-yellow-12
https://www.pigments.com/wp-content/uploads/2583_DIARYLIDE_YELLOW_83_EN_TDS.pdf
https://www.pigments.com/wp-content/uploads/2413_DIARYLIDE_YELLOW_13_EN_TDS.pdf
https://www.qualitron.net/pigment-yellow-13
https://www.justpaint.org/wp-content/uploads/2015/11/JP33.pdf
https://justpaint.org/recent-qor-lightfast-testing/
https://www.kimcrick.com/pages/fugitive-pigments-list-lightfast-test-problems-art-supplies
https://www.benchchem.com/product/b1668936#comparative-analysis-of-different-diarylide-yellow-pigment-grades
https://www.benchchem.com/product/b1668936#comparative-analysis-of-different-diarylide-yellow-pigment-grades
https://www.benchchem.com/product/b1668936#comparative-analysis-of-different-diarylide-yellow-pigment-grades
https://www.benchchem.com/product/b1668936#comparative-analysis-of-different-diarylide-yellow-pigment-grades
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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